Polymeric plasticizer (Santicizer 412)

• CAS No.: 162774-93-8
• Molecular Formula: (C4-H8)X-
• Synonyms: Polymeric plasticizer

Description

Santicizer 412 is a polymeric plasticizer designed for applications requiring high permanence, thermal stability, and low migration. As a polyester-based plasticizer, it is synthesized from components such as adipic acid, glycols, and fatty acids, offering compatibility with polymers like PVC, polyurethanes, and silicones. Its high molecular weight (typically 500–2000 g/mol) ensures reduced volatility and leaching compared to monomeric counterparts, making it suitable for medical, automotive, and industrial applications where long-term performance is critical .

Comparison with Similar Compounds

Molecular Weight and Migration Resistance

Property	Santicizer 412 (Polyester)	Dioctyl Phthalate (DOP)	Acetyl Tributyl Citrate (ATBC)	Pyromellitate Plasticizers
Molecular Weight (g/mol)	800–1,500	390	402	500–1,200
Migration Tendency	Low	High	Moderate	Very Low
Volatility	Low	High	Moderate	Very Low

• Key Findings: Polymeric plasticizers like Santicizer 412 exhibit significantly lower migration and volatility than monomeric plasticizers (e.g., DOP, ATBC) due to their higher molecular weight and branched structure . Pyromellitates, another high-MW category, outperform Santicizer 412 in high-temperature aging and low-temperature flexibility but are less versatile in polymer compatibility .

Efficiency and Mechanical Properties

Property	Santicizer 412	DOP	ATBC	PEG 400
Plasticizing Efficiency	Moderate	High	Moderate	Low
Flexibility Retention	Excellent	Poor	Moderate	Moderate
Brittleness Reduction	High	High	Moderate	Low

• Key Findings: Monomeric plasticizers like DOP provide superior initial plasticizing efficiency but lose flexibility over time due to migration . Santicizer 412 maintains mechanical properties longer, as shown in studies on Eudragit films, where polymeric plasticizers reduced post-curing brittleness compared to PEG 400 .

Thermal and Chemical Stability

Property	Santicizer 412	DOP	ATBC	Phosphate Esters
Thermal Stability (°C)	180–200	160–180	150–170	200–220
Flame Retardancy	No	No	No	Yes
Hydrolysis Resistance	High	Moderate	Low	High

• Key Findings :
  • Santicizer 412 outperforms citrates (ATBC) in thermal stability but lags behind phosphate esters, which offer flame retardancy .
  • Its polyester backbone provides hydrolysis resistance, making it suitable for humid environments compared to ATBC, which degrades faster in aqueous media .

Application-Specific Performance

• Medical Devices :

  • Santicizer 412’s low migration reduces contamination risks in medical films and coatings, unlike low-MW plasticizers (e.g., glycerol) that leach into surrounding media .
  • ATBC, despite moderate migration, is used in drug delivery due to its FDA-approved status, though its 27.4% bioavailability in rats raises concerns about systemic exposure .

• Automotive and Wire Insulation :

  • Pyromellitates and Santicizer 412 both excel in high-temperature applications, but Santicizer 412 is preferred for PVC wire insulation due to balanced cost and performance .

• Biodegradable Polymers :

  • In PHB/PLA blends, Santicizer 412 reduces brittleness more effectively than PEG or lauric acid, with minimal impact on crystallinity .

Research Trends and Innovations

Recent studies highlight the growing demand for bio-based polymeric plasticizers, such as Santicizer Platinum G-2000 (85% renewable carbon), which combines sustainability with performance comparable to Santicizer 412 . Advances in polymer surface modification and internal plasticization aim to further reduce migration while maintaining flexibility .